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Introduction

LAS190792 (also known as AZD8999 or Navafenterol) is a novel bifunctional molecule
exhibiting both muscarinic receptor antagonist and (2-adrenoceptor agonist (MABA) activities.
[1][2] This dual pharmacology makes it a promising therapeutic candidate for respiratory
diseases such as chronic obstructive pulmonary disease (COPD), where both
bronchoconstriction and inflammation are key pathological features.[1] These application notes
provide detailed protocols for cell-based functional assays to characterize the activity of
LAS190792 and similar MABA compounds.

Mechanism of Action

LAS190792 acts on two distinct G protein-coupled receptors (GPCRS):

» Muscarinic Acetylcholine Receptors (MAChRs): As an antagonist, LAS190792 blocks the
binding of acetylcholine to muscarinic receptors, particularly the M3 subtype, which is
prevalent in airway smooth muscle.[1][2] Inhibition of M3 receptor signaling leads to
bronchodilation by preventing acetylcholine-induced smooth muscle contraction. The M3
receptor primarily couples through Gq proteins, activating phospholipase C (PLC) and
leading to an increase in intracellular calcium ([Ca2+]).[3][4][5]
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e [32-Adrenergic Receptors (2-ARs): As an agonist, LAS190792 activates [32-adrenergic
receptors, which are also highly expressed in airway smooth muscle.[1][2] Activation of 32-
ARs stimulates adenylyl cyclase through Gs proteins, leading to an increase in intracellular
cyclic adenosine monophosphate (CAMP).[4][6][7] Elevated cAMP levels promote smooth
muscle relaxation, resulting in bronchodilation.

Data Presentation

The following table summarizes the reported binding affinities (pIC50) of LAS190792 for
various muscarinic and adrenergic receptor subtypes.

Receptor Subtype pIC50
Muscarinic M1 8.9
Muscarinic M2 8.8
Muscarinic M3 8.8
Muscarinic M4 9.2
Muscarinic M5 8.2
Adrenergic B1 7.5
Adrenergic 32 9.1
Adrenergic 3 5.6

Data sourced from MedChemExpress.[8]

Signaling Pathways

The signaling pathways modulated by LAS190792 are depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/28729041/
https://pubmed.ncbi.nlm.nih.gov/28729041/
https://pubmed.ncbi.nlm.nih.gov/28729041/
https://www.researchgate.net/publication/318468117_Pharmacological_preclinical_characterization_of_LAS190792_a_novel_inhaled_bifunctional_muscarinic_receptor_antagonist_b_2_-adrenoceptor_agonist_MABA_molecule
https://www.creative-biolabs.com/drug-discovery/therapeutics/magic-in-vitro-cell-based-muscarinic-receptor-functional-assay-service.htm
https://www.creative-biolabs.com/drug-discovery/therapeutics/magic-in-vitro-cell-based-muscarinic-receptor-functional-assay-service.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC4071415/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4071415/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4071415/
https://www.researchgate.net/figure/Signal-transduction-pathways-following-activation-of-muscarinic-M3-receptors-by_fig1_323761867
https://innoprot.com/assay/beta2-adrenoceptor-assay/
https://cdn.caymanchem.com/cdn/insert/40894.pdf
https://file.medchemexpress.com/batch_PDF/HY-148527/LAS190792-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b11935823#las190792-cell-based-functional-assays
https://www.benchchem.com/product/b11935823#las190792-cell-based-functional-assays
https://www.benchchem.com/product/b11935823#las190792-cell-based-functional-assays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11935823?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11935823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11935823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

